Cas no 827624-45-3 (1,4-Benzenediol, 2-[(trimethylsilyl)ethynyl]-, diacetate)

• Product Name: 1,4-Benzenediol, 2-[(trimethylsilyl)ethynyl]-, diacetate
• CAS No: 827624-45-3
• MF: C₁₅H₂₂O₆Si
• MW: 326.41708612442
• CID: 682782
• PubChem ID: 71417158
• Update Time: 2025-04-19

1,4-Benzenediol, 2-[(trimethylsilyl)ethynyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-[(trimethylsilyl)ethynyl]-, diacetate
• acetic acid,2-(2-trimethylsilylethynyl)benzene-1,4-diol
• 827624-45-3
• Acetic acid--2-[(trimethylsilyl)ethynyl]benzene-1,4-diol (2/1)
• DTXSID00836503

• Inchi： 1S/C11H14O2Si.2C2H4O2/c1-14(2,3)7-6-9-8-10(12)4-5-11(9)13;2*1-2(3)4/h4-5,8,12-13H,1-3H3;2*1H3,(H,3,4)
• InChI Key： GGDMAZULJCDAHB-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=CC=1O)O)(C)(C)C.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 326.11856495g/mol
• Monoisotopic Mass: 326.11856495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų